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Compound of Interest

Compound Name: Tritriacontan-16-one

Cat. No.: B15293862 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document provides a summary of available information on Tritriacontan-16-
one. Due to the limited publicly available safety and toxicological data, this compound should

be handled with the utmost caution, treating it as a potentially hazardous substance. All

handling and experimental procedures should be conducted by qualified personnel in a

controlled laboratory environment.

Introduction
Tritriacontan-16-one is a long-chain aliphatic ketone with the chemical formula C₃₃H₆₆O.[1] It

is a naturally occurring compound found in sources such as potatoes (Solanum tuberosum).[1]

[2] While it has potential applications in scientific research as a reference compound and in

industrial processes, a comprehensive toxicological profile is not readily available.[1] This guide

synthesizes the known physical and chemical properties and provides general guidelines for

safe handling and storage.

Physical and Chemical Properties
The following table summarizes the known physical and chemical properties of Tritriacontan-
16-one.
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Property Value Source

Molecular Formula C₃₃H₆₆O [1]

Molecular Weight 478.9 g/mol [2]

Appearance Solid at room temperature [1]

Melting Point Approximately 98–100 °C [1]

Solubility Practically insoluble in water [1]

Density (Predicted) ~0.868 g/cm³ [1]

pKa (Predicted) ~9.59 [1]

Safety and Handling
Due to the absence of specific toxicological data, standard laboratory precautions for handling

uncharacterized chemical substances are mandatory.

Hazard Identification
The specific hazards of Tritriacontan-16-one have not been fully elucidated. Based on its

chemical class and physical properties, potential hazards may include:

Skin and Eye Irritation: Although not confirmed, direct contact with the solid or dust may

cause irritation.

Respiratory Tract Irritation: Inhalation of dust particles may irritate the respiratory system.

Toxicity: The systemic toxicity of Tritriacontan-16-one is unknown.

Personal Protective Equipment (PPE)
The following personal protective equipment should be worn at all times when handling

Tritriacontan-16-one:

Eye Protection: Chemical safety goggles or a face shield.

Hand Protection: Chemically resistant gloves (e.g., nitrile).
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Body Protection: A laboratory coat.

Respiratory Protection: For operations that may generate dust, a NIOSH-approved respirator

is recommended.

Engineering Controls
Work with Tritriacontan-16-one should be conducted in a well-ventilated area, preferably

within a chemical fume hood.

First Aid Measures
In case of eye contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Get medical attention if irritation persists.

In case of skin contact: Wash off with soap and plenty of water. Get medical attention if

irritation develops.

If inhaled: Remove to fresh air. If not breathing, give artificial respiration. If breathing is

difficult, give oxygen. Get medical attention.

If swallowed: Do NOT induce vomiting. Never give anything by mouth to an unconscious

person. Rinse mouth with water. Consult a physician.

Storage
Store in a tightly closed container.

Keep in a dry, cool, and well-ventilated place.

Store away from incompatible materials such as strong oxidizing agents.

Experimental Protocols and Workflows
Due to the lack of specific experimental data in the public domain, this section provides a

generalized workflow for handling a chemical with limited safety information, such as

Tritriacontan-16-one.
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Caption: Workflow for Handling Chemicals with Limited Safety Data.

Signaling Pathways
There is currently no information available in the public domain regarding the signaling

pathways or mechanisms of action of Tritriacontan-16-one in biological systems. Further

research is required to elucidate its toxicological profile and any potential interactions with

cellular pathways.

In the absence of specific data, a generalized logical diagram for assessing the safety of an

unknown compound is presented below.
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Caption: Logical Framework for Safety Assessment of a Novel Compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Tritriacontan-16-one: A Technical Guide to Safety,
Handling, and Storage]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15293862#tritriacontan-16-one-safety-handling-and-
storage-guidelines]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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